N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C21H24N4O2S/c26-20(14-16-6-5-13-28-16)22-15-19-17-7-1-2-8-18(17)21(27)25(23-19)12-11-24-9-3-4-10-24/h1-2,5-8,13H,3-4,9-12,14-15H2,(H,22,26)
• InChI Key: JHKBYONIGLSDBI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)CC4=CC=CS4
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol

Description

N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.
BenchChem offers high-quality N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Barlow et al. (1991) focused on synthesizing a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, including compounds similar to the one . These compounds were evaluated as opioid kappa agonists, showing potential analgesic effects in mouse models (Barlow et al., 1991).

Reaction Studies and Derivative Formation

• Hachiyama et al. (1983) conducted research on the reactions of ethyl N-(3-cyano-4, 5-dihydro-2-thienyl) oxamates with various compounds, including 1-cyanoacetylpyrrolidine, to form 2-[4-amino-5, 6-dihydrothieno [2, 3-d] pyrimidine] acetic acid derivatives (Hachiyama et al., 1983).

Antimicrobial Activities

• Wardkhan et al. (2008) explored the synthesis of derivatives involving thiazole and thiophene structures for antimicrobial activities against various bacteria and fungi, demonstrating the compound's potential in antimicrobial applications (Wardkhan et al., 2008).

Pharmaceutical Applications

• Habernickel (2002) discussed the use of pyridazino(4,5-b)indole-1-acetamide compounds, similar in structure to the compound , in various pharmaceutical applications such as cardiac, neuroprotective, and cytostatic activities (Habernickel, 2002).

Analytical Chemistry

• Arayne et al. (2010) developed a high-performance liquid chromatographic method for separating and determining piracetam and its impurities, including pyrrolidin-2-one and methyl (2-oxopyrrolidin-1-yl)acetate, highlighting the compound's significance in analytical chemistry (Arayne et al., 2010).

Optical and Fluorescent Properties

• Al-Masoudi et al. (2015) synthesized novel fluorescent coumarin scaffolds conjugated with monastrol, including compounds similar to the chemical . These compounds exhibited fluorescence properties, indicating their potential use in fluorescence-based applications (Al-Masoudi et al., 2015).